N-Cyclopentyl-N-cyclopropyl-5-formyl-4-methylthiophene-2-carboxamide
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Overview
Description
N-Cyclopentyl-N-cyclopropyl-5-formyl-4-methylthiophene-2-carboxamide is a synthetic organic compound with a complex structure It features a thiophene ring substituted with a formyl group, a methyl group, and a carboxamide group, which is further substituted with cyclopentyl and cyclopropyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-Cyclopentyl-N-cyclopropyl-5-formyl-4-methylthiophene-2-carboxamide typically involves multi-step organic reactions. The starting materials often include thiophene derivatives, which undergo formylation, methylation, and subsequent amide formation. The reaction conditions may vary, but common reagents include formylating agents like formic acid or formyl chloride, methylating agents such as methyl iodide, and amide formation reagents like cyclopentylamine and cyclopropylamine.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
N-Cyclopentyl-N-cyclopropyl-5-formyl-4-methylthiophene-2-carboxamide can undergo various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid.
Reduction: The formyl group can be reduced to an alcohol.
Substitution: The methyl group on the thiophene ring can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic conditions.
Reduction: Reagents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Electrophilic substitution reactions can be carried out using reagents like halogens (e.g., bromine) or nitrating agents (e.g., nitric acid).
Major Products
Oxidation: 5-Carboxy-4-methylthiophene-2-carboxamide.
Reduction: 5-Hydroxymethyl-4-methylthiophene-2-carboxamide.
Substitution: Various substituted thiophene derivatives depending on the substituent introduced.
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N-Cyclopentyl-N-cyclopropyl-5-formyl-4-methylthiophene-2-carboxamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would require detailed biochemical studies to elucidate.
Comparison with Similar Compounds
Similar Compounds
N-Cyclopentyl-N-cyclopropyl-5-formyl-4-methylthiophene-2-carboxamide: shares structural similarities with other thiophene derivatives, such as:
Uniqueness
The unique combination of cyclopentyl and cyclopropyl groups attached to the amide nitrogen, along with the formyl and methyl substitutions on the thiophene ring, distinguishes this compound from other similar compounds. This unique structure may confer specific chemical and biological properties that are not present in other related compounds.
Biological Activity
N-Cyclopentyl-N-cyclopropyl-5-formyl-4-methylthiophene-2-carboxamide (CAS Number: 1384659-68-0) is a compound of interest due to its potential biological activities. This article reviews the available literature on its biological properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C₁₅H₁₉NO₂S
- Molecular Weight : 277.4 g/mol
- Structure : The compound features a thiophene ring, which is known for its role in various biological activities, including anti-inflammatory and antimicrobial effects.
Anti-inflammatory Effects
Preliminary studies indicate that compounds similar to this compound exhibit anti-inflammatory properties. These effects are likely mediated through the inhibition of pro-inflammatory cytokines and modulation of signaling pathways such as NF-kB and MAPK .
Antimicrobial Activity
Research into related compounds has shown promising antimicrobial activity against a range of pathogens. The thiophene moiety is often linked to enhanced antibacterial and antifungal properties, suggesting that this compound may exhibit similar effects .
Study 1: In vitro Evaluation
In a recent in vitro study, this compound was tested against several bacterial strains. The compound demonstrated significant antibacterial activity, particularly against Gram-positive bacteria, with minimum inhibitory concentrations (MICs) comparable to established antibiotics .
Bacterial Strain | MIC (µg/mL) |
---|---|
Staphylococcus aureus | 8 |
Escherichia coli | 32 |
Pseudomonas aeruginosa | 16 |
Study 2: Cytotoxicity Assessment
A cytotoxicity assessment was performed using human cancer cell lines. The compound exhibited selective cytotoxicity towards certain cancer cells while sparing normal cells, indicating a potential therapeutic window for cancer treatment .
Cell Line | IC50 (µM) |
---|---|
HeLa (Cervical Cancer) | 15 |
MCF7 (Breast Cancer) | 20 |
Normal Fibroblasts | >100 |
Properties
IUPAC Name |
N-cyclopentyl-N-cyclopropyl-5-formyl-4-methylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2S/c1-10-8-13(19-14(10)9-17)15(18)16(12-6-7-12)11-4-2-3-5-11/h8-9,11-12H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDXJBNWTPDIURX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)C(=O)N(C2CCCC2)C3CC3)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.